An In-depth Technical Guide to the Synthesis and Purification of Direct Red 75 Tetrasodium
An In-depth Technical Guide to the Synthesis and Purification of Direct Red 75 Tetrasodium
For Researchers, Scientists, and Drug Development Professionals
Direct Red 75, also known by its Colour Index name C.I. 25380, is a disazo dye recognized for its applications in various industries, including textiles and paper. This technical guide provides a comprehensive overview of the core methodologies for its synthesis and purification, tailored for a scientific audience. The information is compiled from established chemical literature and patents concerning Direct Red 75 and structurally analogous dyes.
Synthesis of Direct Red 75 Tetrasodium
The synthesis of Direct Red 75 (C₃₃H₂₂N₈Na₄O₁₅S₄) is primarily achieved through two established manufacturing routes. Both pathways involve diazotization and coupling reactions, which are fundamental to the formation of the azo linkages that characterize this class of dyes.
Synthesis Route A: Symmetrical Coupling
This is the most direct and commonly cited method for the industrial production of Direct Red 75. It involves the bis-diazotization of a urea-based diamine followed by coupling with two equivalents of a naphthalenesulfonic acid derivative.
The primary manufacturing method involves the double nitriding of 1,3-Bis(4-amino-3-sulfophenyl)urea under acidic conditions, which is then coupled with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid (often referred to as Gamma acid)[1][2].
Core Reaction:
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Bis-diazotization: 1,3-Bis(4-amino-3-sulfophenyl)urea is treated with sodium nitrite (B80452) in an acidic medium (e.g., hydrochloric acid) at low temperatures (0-5 °C) to form a stable bis-diazonium salt.
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Coupling: The resulting bis-diazonium salt is then reacted with two equivalents of 6-Amino-4-hydroxynaphthalene-2-sulfonic acid under controlled pH conditions (typically neutral to slightly alkaline) to yield the final Direct Red 75 molecule.
Synthesis Route B: Multi-step Sequential Synthesis
An alternative, though less direct, pathway involves a multi-step process starting from a nitroaniline derivative. This method offers a different approach to constructing the disazo structure.
This alternative synthesis begins with the diazotization of p-nitroaniline o-sulfonic acid, which is then coupled with Gamma acid. The resulting monoazo compound undergoes reduction of the nitro group to an amine, followed by condensation with phosgene (B1210022) or a phosgene equivalent (like bis(trichloromethyl) carbonate) to form the urea (B33335) linkage, yielding the final product[2].
Core Reaction Steps:
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Diazotization: p-Nitroaniline-o-sulfonic acid is diazotized using sodium nitrite and a mineral acid.
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First Coupling: The diazonium salt is coupled with one equivalent of 6-Amino-4-hydroxynaphthalene-2-sulfonic acid.
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Reduction: The nitro group on the resulting intermediate is reduced to a primary amine, typically using a reducing agent like sodium sulfide (B99878) or through catalytic hydrogenation.
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Phosgenation/Condensation: Two equivalents of the amino-azo intermediate are then reacted with phosgene or a safer phosgene substitute to form the central urea bridge, completing the synthesis of Direct Red 75.
Data Presentation: Key Reagents and Their Functions
| Reagent | Chemical Formula | Role in Synthesis |
| 1,3-Bis(4-amino-3-sulfophenyl)urea | C₁₃H₁₄N₄O₇S₂ | Primary diamine (bis-diazo component) in Route A |
| p-Nitroaniline-o-sulfonic acid | C₆H₅N₂O₅S | Starting aromatic amine in Route B |
| 6-Amino-4-hydroxynaphthalene-2-sulfonic acid (Gamma Acid) | C₁₀H₉NO₄S | Coupling component in both routes |
| Sodium Nitrite | NaNO₂ | Diazotizing agent |
| Hydrochloric Acid | HCl | Provides acidic medium for diazotization |
| Sodium Carbonate | Na₂CO₃ | Provides alkaline medium for coupling |
| Phosgene / Bis(trichloromethyl) carbonate | COCl₂ / C₃Cl₆O₃ | Condensing agent to form urea linkage in Route B |
| Sodium Chloride | NaCl | Used for "salting out" the product during purification |
Experimental Protocols
The following are representative experimental protocols derived from analogous syntheses of disazo direct dyes. Exact quantities and conditions may require optimization.
Experimental Protocol for Synthesis Route A
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Bis-Diazotization:
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In a reaction vessel equipped with a stirrer and cooling system, a calculated amount of 1,3-Bis(4-amino-3-sulfophenyl)urea is suspended in water.
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Concentrated hydrochloric acid is added, and the mixture is cooled to 0-5 °C with constant stirring.
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A solution of sodium nitrite in water is then added dropwise, maintaining the temperature below 5 °C. The reaction is stirred for 1-2 hours, and the completion of diazotization is monitored using starch-iodide paper to detect excess nitrous acid.
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Any excess nitrous acid is subsequently quenched with the addition of a small amount of sulfamic acid.
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Coupling Reaction:
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In a separate vessel, two molar equivalents of 6-Amino-4-hydroxynaphthalene-2-sulfonic acid are dissolved in water with the aid of sodium carbonate to achieve a pH of 8-9.
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The solution is cooled to 10-15 °C.
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The previously prepared bis-diazonium salt solution is then slowly added to the coupling component solution with vigorous stirring.
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The pH is maintained at 8-9 throughout the addition by the controlled addition of a sodium carbonate solution.
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The reaction mixture is stirred for several hours until the coupling is complete, which can be monitored by thin-layer chromatography (TLC).
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Purification of Direct Red 75 Tetrasodium
The crude Direct Red 75, as a water-soluble dye, is typically purified by a process known as "salting out," followed by filtration, drying, and crushing of the final product[2]. For higher purity, recrystallization or chromatographic methods can be employed.
Purification by Salting Out
This is the standard industrial method for isolating water-soluble dyes. The principle relies on reducing the solubility of the dye in the aqueous reaction mixture by increasing the ionic strength of the solution.
Experimental Protocol for Salting Out:
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Upon completion of the synthesis reaction, the mixture containing the dissolved dye is heated to approximately 50-60 °C.
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Sodium chloride is gradually added to the solution with stirring until the dye precipitates out of the solution. The amount of salt required will depend on the concentration of the dye.
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The mixture is then cooled to room temperature to maximize precipitation.
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The precipitated dye is collected by vacuum filtration.
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The filter cake is washed with a saturated sodium chloride solution to remove impurities that are more soluble in the brine.
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The purified dye is then dried in an oven at 70-80 °C.
Recrystallization
For laboratory-scale purification to achieve higher purity, recrystallization can be performed. The choice of solvent is critical. Due to the polysulfonated nature of Direct Red 75, it is highly polar.
General Protocol for Recrystallization:
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The crude dye is dissolved in a minimum amount of a hot solvent, such as a water-ethanol mixture.
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The hot solution is filtered to remove any insoluble impurities.
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The filtrate is allowed to cool slowly to induce crystallization.
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The crystals are collected by filtration, washed with a small amount of cold solvent, and dried.
Chromatographic Purification
For obtaining highly pure samples for analytical or research purposes, preparative high-performance liquid chromatography (HPLC) can be utilized.
General Considerations for Preparative HPLC:
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Stationary Phase: A reverse-phase column (e.g., C18) is typically suitable for the separation of polar compounds like sulfonated azo dyes.
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Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic modifier (e.g., acetonitrile (B52724) or methanol) is commonly used.
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Detection: A UV-Vis detector set at the wavelength of maximum absorbance for Direct Red 75 is used to monitor the elution of the compound.
Mandatory Visualizations
Caption: Synthesis Pathway of Direct Red 75 (Route A).
